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Compound of Interest

Compound Name: N-Tert-butylacrylamide

Cat. No.: B110227

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of N-Tert-butylacrylamide (NTBA). The information is curated for researchers,
scientists, and professionals in drug development who utilize NTBA in polymer synthesis,
hydrogel formation, and other advanced applications. This document summarizes key
guantitative data in structured tables, presents detailed experimental protocols for property
determination, and includes visualizations to clarify workflows and molecular characteristics.

Core Physicochemical Properties

N-Tert-butylacrylamide is a monofunctional acrylamide monomer notable for its bulky
hydrophobic tert-butyl group. This structure imparts unique solubility and thermal stability
characteristics to its polymers. A solid, colorless powder with a distinct smell, NTBA is a
valuable monomer in the synthesis of polymers for various applications, including drug delivery
systems and cell immobilization.[1]

Identification and Structure
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Property Value Reference

Chemical Name N-(tert-Butyl)acrylamide [2][3]
N-(1,1-Dimethylethyl)-2-

Synonyms propenamide, NTBA, t- [1][2]13]
Butylacrylamide

CAS Number 107-58-4 [1][21[3]

Molecular Formula C7H1sNO [4115]

Molecular Weight 127.18 g/mol [L][2][3]1[5]6]

Chemical Structure

CH2=CHCONHC(CHs3)3

[1]3][6]

Physical and Chemical Properties

A compilation of the key physicochemical data for N-Tert-butylacrylamide is presented below.

It is important to note that minor variations in reported values can exist due to different

experimental conditions and purity levels.
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Property Value Reference
White to off-white crystalline

Appearance _ [2][71(8]
solid/powder

Melting Point 126-131 °C (1103171191

Boiling Point ~233-236 °C (rough estimate) [718]

Density 0.876 - 1.20 g/cm3 [11121141181
0.049 mmHg at 25°C; 0.385

Vapor Pressure [718]
Pa at 25°C

- 1g/Lat30°C; upto9g/Lat

Water Solubility ) - [6][8][10]
ambient conditions

Solubility in Organic Solvents 3.8 g/L at 20°C [71[8]

pKa 15.11 + 0.46 (Predicted) [71[8]

LogP (Octanol-Water Partition
1.1-1.478 [8][10]

Coefficient)

Flash Point

Not applicable (for the solid)

[1]3]

Experimental Protocols

This section details the methodologies for determining key physicochemical properties of N-

Tert-butylacrylamide.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of its purity. For N-Tert-

butylacrylamide, a sharp melting range suggests a high degree of purity.

Methodology: Capillary Method

o Sample Preparation: A small amount of finely powdered, dry N-Tert-butylacrylamide is

packed into a capillary tube to a height of 1-2 mm.[8] The tube is then tapped gently to

ensure dense packing.[11]
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o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or Thiele tube, adjacent to a calibrated thermometer.[1]

e Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the
expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for
thermal equilibrium.[1][11]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the last solid crystal disappears is
recorded as the end of the melting range.[11] For pure compounds, this range is typically
narrow (0.5-1.0°C).[1]
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Prepare Sample:
Pack dry NTBA powder
into a capillary tube (1-2 mm)

Place capillary tube
in melting point apparatus

Rapid Heating:
To ~15-20°C below
expected melting point

Slow Heating:
Reduce rate to 1-2°C/min

l

Observe and Record:
- Temperature of first liquid drop
- Temperature of complete melting

(Report Melting Rangea

Click to download full resolution via product page

A simplified workflow for melting point determination.

Solubility Determination

The solubility of N-Tert-butylacrylamide in various solvents is a key parameter for its
application in polymerization and formulation.

Methodology: Shake-Flask Method
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This method is considered the gold standard for determining the equilibrium solubility of a
compound.

e Preparation: An excess amount of solid N-Tert-butylacrylamide is added to a known volume
of the solvent (e.g., deionized water, ethanol) in a sealed, thermostatted vessel.

» Equilibration: The mixture is agitated (e.g., using a shaker bath) at a constant temperature
(e.g., 25°C or 30°C) for a prolonged period (typically 24-48 hours) to ensure that equilibrium
is reached between the dissolved and undissolved solute.

e Phase Separation: The suspension is allowed to stand, or is centrifuged, to separate the
undissolved solid from the saturated solution.

o Quantification: A carefully measured aliquot of the clear, saturated supernatant is removed.
The concentration of N-Tert-butylacrylamide in the aliquot is determined using a suitable
analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or a gravimetric method after solvent evaporation.

o Calculation: The solubility is expressed as the mass of solute per volume or mass of solvent
(e.g., g/L or mg/mL).
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Add excess NTBA solid
to a known volume of solvent

l

Equilibrate:
Agitate at constant temperature
(e.q., 24-48 hours)

l

Separate Phases:
Allow to settle or centrifuge

Sample Supernatant:
Withdraw a clear aliquot
of the saturated solution

l

Analyze Concentration:
Using HPLC or gravimetric method

(Calculate Solubility (g/LD

Click to download full resolution via product page

Workflow for the shake-flask solubility determination method.

LogP (Octanol-Water Partition Coefficient)
Determination

LogP is a measure of the lipophilicity of a compound and is crucial for predicting its behavior in

biological systems.

Methodology: Shake-Flask Method
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e Phase Preparation: Equal volumes of n-octanol and water are mutually saturated by shaking
them together for 24 hours, followed by separation.

e Dissolution: A known mass of N-Tert-butylacrylamide is dissolved in one of the phases
(typically the one in which it is more soluble).

» Partitioning: A measured volume of the solution is mixed with a measured volume of the
other phase in a separatory funnel. The funnel is shaken gently for a set period to allow for
partitioning of the solute between the two phases.

o Equilibration and Separation: The mixture is allowed to stand until the two phases are clearly
separated.

o Quantification: The concentration of N-Tert-butylacrylamide in both the aqueous and the n-
octanol phase is determined using a suitable analytical method like HPLC-UV.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
n-octanol phase to the concentration in the agueous phase. LogP is the base-10 logarithm of
P.

Synthesis of N-Tert-butylacrylamide

N-Tert-butylacrylamide is commonly synthesized via the Ritter reaction.[1]
Methodology: Ritter Reaction

o Reaction Setup: Acrylonitrile and tert-butyl alcohol are reacted in the presence of a strong
acid catalyst, such as sulfuric acid.[1]

o Reaction Conditions: The reaction is typically carried out at controlled temperatures.

 Purification: The product, N-Tert-butylacrylamide, is then purified, often through
crystallization, to remove impurities and unreacted starting materials.
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Reactants

Product

Acrylonitrile Conditions

Strong Acid Ritter Reaction

tert-Butyl Alcohol (e.g., H2S0a)

N-Tert-butylacrylamide

Click to download full resolution via product page
The Ritter reaction for the synthesis of NTBA.

Structure-Property Relationships

The physicochemical properties of N-Tert-butylacrylamide are directly influenced by its
molecular structure.

The presence of the bulky, non-polar tert-butyl group is the defining structural feature of NTBA.
This group contributes significantly to the molecule's hydrophobic character, which in turn
governs its solubility and partitioning behavior. The amide group, on the other hand, provides a
degree of polarity and the capacity for hydrogen bonding.
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Relationship between NTBA's structure and its properties.

This guide provides foundational data and methodologies essential for the effective use of N-
Tert-butylacrylamide in research and development. For further information, consulting the
cited references is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of N-Tert-butylacrylamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b110227#physicochemical-properties-of-n-tert-
butylacrylamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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